Cas no 303119-47-3 (7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 303119-47-3
• MF: C₂₃H₂₃F₃N₂O₄
• MW: 448.434936761856
• CID: 5554319
• Update Time: 2025-07-17

7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)chromen-7-olate
• 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

• Inchi： 1S/C23H23F3N2O4/c1-27-9-11-28(12-10-27)13-16-17(29)8-7-15-20(30)19(14-5-3-4-6-18(14)31-2)22(23(24,25)26)32-21(15)16/h3-8,29H,9-13H2,1-2H3
• InChI Key： JIPZEFKYKRLIMW-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

Exploring 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 303119-47-3): A Comprehensive Overview

The compound 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 303119-47-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique chromen-4-one backbone, combined with functional groups like methoxyphenyl, methylpiperazine, and trifluoromethyl, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one has surged due to their versatility in drug discovery. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, addressing a common challenge in modern pharmacology. Additionally, the methylpiperazine moiety contributes to improved solubility and receptor binding affinity, making this compound a focal point for medicinal chemistry studies.

One of the most frequently searched questions related to this compound is its synthetic pathway. The synthesis of CAS No. 303119-47-3 typically involves multi-step reactions, including condensation, alkylation, and functional group modifications. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, aligning with the growing emphasis on sustainable practices in the chemical industry.

The pharmacological potential of 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one is another hot topic. Preliminary studies suggest its relevance in modulating enzyme activity and signal transduction pathways. Its chromen-4-one core is structurally similar to flavonoids, which are known for their antioxidant and anti-inflammatory properties. This resemblance has sparked investigations into its potential neuroprotective and cardioprotective effects, areas of high interest in biomedical research.

From an analytical chemistry perspective, characterizing CAS No. 303119-47-3 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's UV-visible absorption properties also make it suitable for spectrophotometric analysis, a common query among laboratory professionals.

In the context of drug design, the 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one scaffold offers opportunities for structure-activity relationship (SAR) studies. By modifying its substituents, scientists aim to enhance selectivity and potency against specific targets. This approach aligns with the broader trend of personalized medicine, where tailored therapies are developed based on molecular insights.

Another area of exploration is the compound's stability under various conditions. Understanding its degradation profile is essential for formulation development, a topic frequently searched by pharmaceutical scientists. Factors like pH, temperature, and light exposure can influence its shelf life, making stability testing a crucial step in preclinical research.

Finally, the regulatory landscape surrounding CAS No. 303119-47-3 is often discussed. While it is not classified as a controlled substance, compliance with Good Laboratory Practices (GLP) and REACH regulations is mandatory for its use in commercial applications. This aspect is particularly relevant for chemical suppliers and research institutions aiming to ensure ethical and legal standards.

In summary, 7-hydroxy-3-(2-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 303119-47-3) represents a fascinating intersection of chemistry, biology, and pharmacology. Its multifaceted properties and potential applications continue to drive innovation, making it a subject of enduring interest in the scientific community.